Cas no 2749293-95-4 (Empagliflozin-D4)

• Product Name: Empagliflozin-D4
• CAS No: 2749293-95-4
• MF: C₂₄H₂₁F₂NO₃
• MW: 413.449900388718
• CID: 5307046
• PubChem ID: 25145350
• Update Time: 2024-11-07

Empagliflozin-D4 Chemical and Physical Properties

Names and Identifiers

• Ezetimibe-d4
• (3R,4S)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-1-(2,3,5,6-tetradeuterio-4-fluorophenyl)azetidin-2-one
• Ezetimibe D4
• 2749293-95-4
• Sch-58235-d4
• (3R,4S)-1-(4-Fluorophenyl)-3-[(3S)-3-(4-fluorophenyl-d4)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-2-azetidinone
• HY-17376S
• Empagliflozin D4
• 1093659-90-5
• HY-15409S
• CS-0378667
• (2S,3R,4R,5S,6R)-2-[4-chloro-3-[[2,3,5,6-tetradeuterio-4-[(3S)-oxolan-3-yl]oxyphenyl]methyl]phenyl]-6-(hydroxymethyl)oxane-3,4,5-triol
• Empagliflozin-d4
• MS-28289
• (1S)-1,5-anhydro-1-C-[4-chloro-3-[[4-[[(3S)-tetrahydro-3-furanyl]oxy]phenyl-d4]methyl]phenyl]-D-glucitol
• Empagliflozin-D4

• Inchi： 1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2/t21-,22+,23-/m1/s1/i7D,8D,9D,10D
• InChI Key： OLNTVTPDXPETLC-ARVCERDTSA-N
• SMILES： FC1C([2H])=C([2H])C(=C([2H])C=1[2H])N1C([C@H](CC[C@@H](C2C=CC(=CC=2)F)O)[C@H]1C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 413.17405684g/mol
• Monoisotopic Mass: 413.17405684g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams